Cas no 18959-91-6 (4-[3-(3,4-Dicarboxyphenoxy)phenoxy]phthalic acid)

• Product Name: 4-[3-(3,4-Dicarboxyphenoxy)phenoxy]phthalic acid
• CAS No: 18959-91-6
• Molecular Formula: C₂₂H₁₄O₁₀
• Molecular Weight: 438.340567111969
• CID: 5018542
• PubChem ID: 3091574

4-[3-(3,4-Dicarboxyphenoxy)phenoxy]phthalic acid Properties

Names and Identifiers

• 4,4'-[benzene-1,3-diylbis(oxy)]dibenzene-1,2-dicarboxylic acid
• CBDivE_005251
• Oprea1_373186
• Oprea1_606359
• YSWG172
• 4-[3-(3,4-dicarboxyphenoxy)phenoxy]phthalic acid
• STK367735
• 1,3-bis(3',4-dicarboxyphenoxy)benzene
• 4,4'-(1,3-Phenylenedioxy)diphthalic acid
• ST50885013
• 1,2-Benzenedicarboxylic acid, 4,4'-[1,3-phenylenebis(oxy)]bis-
• 4-[3-(3,4-dicarboxyphenoxy)phenoxy]benzene-1,2-dicarboxylic acid
• 1,?2-?Benz
• 18959-91-6
• AKOS005444878
• CS-0170569
• 1,2-Benzenedicarboxylicacid,4,4'-[1,3-phenylenebis(oxy)]bis-
• 1,?2-?Benzenedicarboxylic acid, 4,?4'-?[1,?3-?phenylenebis(oxy)?]?bis-
• G68893
• 4,4'-(1,3-Phenylenebis(oxy))diphthalicacid
• 4,4'-(1,3-Phenylenebis(oxy))diphthalic acid
• SCHEMBL140780
• SR-01000319587
• SR-01000319587-1

• InChIKey： GQUSLIBGUTZKJZ-UHFFFAOYSA-N
• Inchi： 1S/C22H14O10/c23-19(24)15-6-4-13(9-17(15)21(27)28)31-11-2-1-3-12(8-11)32-14-5-7-16(20(25)26)18(10-14)22(29)30/h1-10H,(H,23,24)(H,25,26)(H,27,28)(H,29,30)
• SMILES： O(C1C=CC=C(C=1)OC1C=CC(C(=O)O)=C(C(=O)O)C=1)C1C=CC(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 438.05869664g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 438.05869664g/mol
• Heavy Atom Count: 32
• Complexity: 664
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers